5,7,2',3',4'-Pentamethoxyflavanone
Overview
Description
5,7,2',3',4'-Pentamethoxyflavanone is a natural product found in Andrographis affinis and Aphis affinis with data available.
Scientific Research Applications
Biological Activities and Therapeutic Potential
5,7,2',3',4'-Pentamethoxyflavanone, a compound isolated from various plants, has demonstrated significant biological activities. Studies have revealed its potential in various therapeutic areas:
Antiproliferative and Anti-inflammatory Properties
This flavanone has shown strong antiproliferative activity against tumor cell lines, suggesting its potential as an anticancer agent. It also exhibits anti-inflammatory properties, which could be beneficial in treating inflammatory diseases (Li Duan et al., 2017).
Regulation of Macrophage Phenotype
Research indicates that 5,7,2',3',4'-Pentamethoxyflavanone can regulate M1/M2 macrophage phenotype. This could have implications in the treatment of sepsis and other inflammatory disorders, as it helps in balancing pro-inflammatory and anti-inflammatory responses (Lili Feng et al., 2019).
Microbial Transformations and Biosynthesis
Studies on microbial transformations of flavanones, including 5,7,2',3',4'-Pentamethoxyflavanone, highlight its potential in creating novel compounds with enhanced biological activities. This research could lead to the development of new drugs and therapeutic agents (E. Kostrzewa-Susłow & T. Janeczko, 2012).
Antioxidant and Antibacterial Activities
Flavanones like 5,7,2',3',4'-Pentamethoxyflavanone have shown antioxidant and antibacterial activities, which are crucial in the development of treatments for various bacterial infections and oxidative stress-related diseases (K. G. Bedane et al., 2015).
properties
Molecular Formula |
C20H22O7 |
|---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
5,7-dimethoxy-2-(2,3,4-trimethoxyphenyl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C20H22O7/c1-22-11-8-16(24-3)18-13(21)10-15(27-17(18)9-11)12-6-7-14(23-2)20(26-5)19(12)25-4/h6-9,15H,10H2,1-5H3 |
InChI Key |
HZWSAUOBLMSNPL-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC)OC)OC)OC |
synonyms |
(2S)-5,7,2',3',4'-pentamethoxy-flavanone 5,7,2',3',4'-pentamethoxyflavanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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